Microbarcode sorting device
Lab on a Chip Pub Date: 2003-07-10 DOI: 10.1039/B305703H
Abstract
A novel and simple microfluidic device was developed for sorting 20 µm thick glass microbarcodes for imaging or scanning at the completion of a bead-based assay. Specifically, the microbarcodes are dried and kept from stacking on top of one another such that a monolayer of microbarcodes is created and the microbarcodes lay flat on a surface. The microbarcode sorting device consists of a reservoir, a sorting region, and a network of microchannels. With minimal microbarcodes loss, a monolayer of microbarcodes is created and trapped inside the sorting region for conveniently imaging or scanning. The device can also be used for any geometrical shaped beads with a range of thicknesses and can be adapted to a 96-well plate format for high throughput analysis.
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